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Abstract
Oxyphenonium bromide, a quaternary ammonium anticholinergic agent, emerged in the mid-

20th century as a therapeutic option for peptic ulcer disease and gastrointestinal hypermotility.

This technical guide provides a comprehensive overview of the discovery, development, and

pharmacological profile of oxyphenonium bromide. It details the drug's mechanism of action

as a muscarinic acetylcholine receptor antagonist, its synthesis, and key findings from

preclinical and clinical studies. This document is intended to serve as a resource for

researchers and professionals in drug development interested in the history and science of

anticholinergic compounds.

Introduction
Oxyphenonium bromide is a synthetic compound that belongs to the class of quaternary

ammonium anticholinergic agents.[1][2][3] Developed in the mid-20th century, it was primarily

used for its spasmolytic and anti-secretory properties in the treatment of various

gastrointestinal disorders, such as peptic ulcers and irritable bowel syndrome.[4][5] As a

quaternary ammonium compound, its structure confers a permanent positive charge, which

limits its ability to cross the blood-brain barrier, thereby reducing central nervous system side

effects compared to tertiary amine anticholinergics.[6][7] This guide will delve into the historical

development, synthesis, and the preclinical and clinical pharmacology of oxyphenonium
bromide.
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Discovery and Development History
The development of oxyphenonium bromide can be traced back to the research efforts of

Ciba Pharmaceutical Company (now part of Novartis) in the early 1950s. The drug was

marketed under the trade name Antrenyl®.[8] A pivotal publication by Plummer, Barrett,

Rutledge, and Yonkman in 1953 in the Journal of Pharmacology and Experimental

Therapeutics provided the first detailed account of its pharmacological properties.[9] This was

followed by another paper from the same group detailing its effects on gastric acid secretion

and ulcer formation in animal models.[10]

Clinical investigations into its efficacy for treating peptic ulcers began to appear in the mid-

1950s, establishing its role as an adjunct in the management of this condition.[7][11]
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Phenylcyclohexylglycolic Acid

Esterification

N,N-Diethylaminoethanol Methyl Bromide

Quaternization

Crystallization

Drying

Oxyphenonium Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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